Cas no 876707-99-2 (Nucleoside-Analog-1)

Nucleoside-Analog-1 is a synthetic nucleoside analog designed for research applications in antiviral and anticancer drug development. Its structure mimics natural nucleosides, enabling selective incorporation into viral or cellular DNA/RNA, thereby inhibiting replication processes. Key advantages include high specificity for target enzymes, reduced off-target effects, and enhanced metabolic stability compared to earlier analogs. The compound exhibits favorable pharmacokinetic properties, such as improved bioavailability and prolonged half-life, making it suitable for preclinical studies. Its mechanism of action involves chain termination or mutagenesis, depending on the target system. Nucleoside-Analog-1 is particularly valuable for investigating resistance mechanisms and optimizing therapeutic efficacy in nucleotide-based therapies.

Nucleoside-Analog-1 structure

Product name:Nucleoside-Analog-1

CAS No:876707-99-2

MF:C₉H₉N₅O₅

MW:267.198261022568

CID:2601810

PubChem ID:25189338

Nucleoside-Analog-1 Chemical and Physical Properties

Names and Identifiers

- Nucleoside-Analog-1
- 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyriMidin-6-one, 2-azido-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxyMethyl)-, (2R,3S,3aS,9aR)-
- (2R,3S,3aS,9aR)-2-Azido-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-6H-furo[2′,3′:4,5]oxazolo[3,2-a]pyrimidin-6-one (ACI)
- (2R,4R,5S,6S)-4-azido-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.0?,?]dodeca-8,11-dien-10-one
- CS-M1995
- DA-76336
- 876707-99-2
- MS-23774
- (2R,4R,5S,6S)-4-azido-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one
- BKB70799
- F85165
- HY-77651
- 6H-Furo[2',3'
- AKOS040744324
- SCHEMBL14188218
- Inchi： 1S/C9H9N5O5/c10-13-12-9(3-15)6(17)5-7(19-9)14-2-1-4(16)11-8(14)18-5/h1-2,5-7,15,17H,3H2/t5-,6-,7+,9+/m0/s1
- InChI Key： HXIRTOCBJXONPW-XZMZPDFPSA-N
- SMILES： O[C@@H]1[C@](CO)(N=[N+]=[N-])O[C@H]2N3C=CC(=O)N=C3O[C@@H]12

Computed Properties

Exact Mass: 267.06036840g/mol
Monoisotopic Mass: 267.06036840g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 106Å²

Nucleoside-Analog-1 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Nucleoside-Analog-1 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-4160-50mg	Nucleoside-Analog-1	876707-99-2		50mg	$1800.0	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce52154-5mg	Nucleoside-Analog-1	876707-99-2	98%	5mg	￥3120.00	2023-09-07
MedChemExpress	HY-77651-50mg	Nucleoside-Analog-1	876707-99-2	≥95.0%	50mg	￥15000	2023-08-31
eNovation Chemicals LLC	Y1257500-100mg	6H-Furo[2',3'	876707-99-2	95%	100mg	$3335	2024-06-06
MedChemExpress	HY-77651-10mg	Nucleoside-Analog-1	876707-99-2	≥95.0%	10mg	￥5000	2023-08-31
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce52154-10mg	Nucleoside-Analog-1	876707-99-2	98%	10mg	￥4457.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce52154-100mg	Nucleoside-Analog-1	876707-99-2	98%	100mg	￥18723.00	2023-09-07
eNovation Chemicals LLC	Y1257500-50mg	6H-Furo[2',3'	876707-99-2	95%	50mg	$2405	2024-06-06
A2B Chem LLC	AH85184-50mg	6H-Furo[2',3'	876707-99-2	95%	50mg	$1475.00	2024-04-19
eNovation Chemicals LLC	Y1257500-10mg	6H-Furo[2',3'	876707-99-2	95%	10mg	$1160	2025-02-22

Nucleoside-Analog-1 Production Method

Synthetic Circuit 1

139442-01-6

876707-99-2

Reaction Conditions

1.1 Reagents: Diphenyl carbonate , Sodium bicarbonate Solvents: Dimethylformamide ; 14 h, 100 °C; 100 °C → rt

Reference

The Design, Synthesis, and Antiviral Activity of Monofluoro and Difluoro Analogues of 4'-Azidocytidine against Hepatitis C Virus Replication: The Discovery of 4'-Azido-2'-deoxy-2'-fluorocytidine and 4'-Azido-2'-dideoxy-2',2'-difluorocytidine

Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(9), 2971-2978

Synthetic Circuit 2

139442-01-6

876707-99-2

Reaction Conditions

1.1 Reagents: Diphenyl carbonate , Sodium bicarbonate Solvents: Dimethylformamide ; 14 h, 100 °C; 100 °C → rt

Reference

The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine

Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223